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Compound of Interest

Compound Name: 3,5-Diisopropylbromobenzene

Cat. No.: B1339613 Get Quote

An In-depth Technical Guide to the Safe Handling of 3,5-Diisopropylbromobenzene

Chemical Identification and Properties
3,5-Diisopropylbromobenzene is an organic compound utilized in various laboratory and

chemical synthesis applications.[1][2] Understanding its fundamental properties is crucial for

safe handling and experimental design.

Identifier Value Source

IUPAC Name
1-bromo-3,5-di(propan-2-

yl)benzene
[3]

CAS Number 23058-81-3 [4]

Molecular Formula C₁₂H₁₇Br [3]

Molecular Weight 241.17 g/mol [3]

InChI Key
VRKJTEHREIEDIE-

UHFFFAOYSA-N
[3]

Canonical SMILES
CC(C)C1=CC(Br)=CC(C(C)C)

=C1
[4]
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Physical & Chemical

Properties
Value Source

Physical State Liquid [2][4]

Appearance Colorless to brown liquid/oil [1][2]

Boiling Point 232 - 236 °C @ 760 mmHg [5]

78 to 82 °C @ 1.0 Torr [2]

Flash Point 86 °C / 186.8 °F [5]

Solubility Insoluble in water [6]

LogP 4.6959 (Computed) [7]

Vapor Pressure No data available

Density 0.840 g/cm³ (Specific Gravity) [5]

Hazard Identification and Classification
This compound is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are related to irritation and acute toxicity if ingested.

GHS Classification Hazard Statement

Acute Toxicity, Oral H302: Harmful if swallowed.[8]

Skin Corrosion/Irritation H315: Causes skin irritation.[4][8]

Serious Eye Damage/Eye Irritation H319: Causes serious eye irritation.[4]

Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritation.[4][8]

GHS Pictogram:

GHS07: Exclamation Mark (Harmful/Irritant)[4][7]

Signal Word:
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Warning[4][8]

Experimental Protocols
While specific toxicological studies for 3,5-diisopropylbromobenzene are not detailed in the

provided literature, the GHS classifications are determined through standardized experimental

protocols, typically following OECD (Organisation for Economic Co-operation and

Development) guidelines.

General Protocol for Acute Oral Toxicity Assessment (Adapted from OECD TG 423)

This protocol outlines a general procedure for determining the acute oral toxicity of a chemical,

which would be used to substantiate the "H302: Harmful if swallowed" classification.

Objective: To determine the lethal dose (LD50) or acute toxic class of the substance when

administered orally.

Test Animals: Typically, a single sex (usually female) of a standard rodent strain (e.g., Wistar

rats) is used. Animals are young, healthy adults.

Housing & Feeding: Animals are housed in standard cages with controlled temperature,

humidity, and light cycles. Standard laboratory diet and drinking water are provided ad

libitum.

Dose Administration:

The test substance is administered in a single dose by gavage using a stomach tube.

A stepwise procedure is used with a starting dose of 300 mg/kg body weight.

Three animals are used in each step. The outcome (survival or death) determines the next

step:

If mortality occurs, the dose for the next group is lowered.

If no mortality occurs, the dose is increased.

Observation:
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Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes,

and behavior), and body weight changes for at least 14 days.

Observations are conducted frequently on the day of dosing and at least once daily

thereafter.

Pathology: At the end of the observation period, all surviving animals are euthanized and

subject to a gross necropsy.

Data Analysis: The results are used to classify the substance into a GHS category for acute

oral toxicity.

Safety and Handling
Strict adherence to safety protocols is mandatory when handling 3,5-
diisopropylbromobenzene.

4.1 Personal Protective Equipment (PPE)

The following diagram illustrates the logical flow from hazard identification to the selection of

appropriate PPE.

Identified Hazards

Required Personal Protective Equipment (PPE)

H315: Skin Irritation

P280: Wear protective gloves

Mitigates

H319: Eye Irritation

P280: Wear eye protection

Mitigates

H335: Respiratory Irritation

P271: Use in well-ventilated area

Mitigates

H302: Harmful if Swallowed

P264: Wash hands thoroughly
P270: Do not eat, drink or smoke

Prevents Ingestion

Click to download full resolution via product page

Caption: PPE selection based on GHS hazard statements.
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4.2 Storage and Incompatibilities

Storage: Store in a dry, cool, and well-ventilated place.[5] Keep the container tightly closed

and sealed.[2][5] Store locked up.[4]

Incompatible Materials: Avoid strong oxidizing agents.[5]

Emergency and First-Aid Procedures
Immediate and appropriate first-aid measures are critical in the event of exposure. The

following workflow outlines the recommended response actions based on precautionary

statements.[4]

Route of Exposure

First-Aid Action

Exposure Event

Inhalation (P304+P340) Skin Contact (P302+P352) Eye Contact (P305+P351+P338) Ingestion (P301+P312)

Remove to fresh air.
Keep comfortable for breathing.

Wash with plenty of water and soap.
Take off contaminated clothing.

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.

Continue rinsing.

Call a doctor if you feel unwell.
Rinse mouth. Do NOT induce vomiting.

Click to download full resolution via product page

Caption: First-aid workflow for different exposure routes.

5.1 Fire-Fighting Measures

Extinguishing Media: Use CO₂, dry chemical, or foam for extinction.[5]

Specific Hazards: The substance is combustible.[6] Vapors may form explosive mixtures with

air at elevated temperatures. Hazardous decomposition products include carbon monoxide,
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carbon dioxide, and hydrogen bromide.[9]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[9]

Disposal Considerations
Dispose of contents and container to an approved hazardous waste disposal plant.[4][5] Waste

should be classified as hazardous and disposed of in accordance with local, regional, and

national regulations.[6] Do not allow the chemical to enter the environment.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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